2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)ethanone
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Description
2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H25N9O2 and its molecular weight is 435.492. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiviral Activity
One study highlights the synthesis and reactions of 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone, a compound bearing resemblance in structural motifs, showcasing its potential antiviral activities against HSV1 and HAV-MBB. This study underlines the importance of heterocyclic compounds in developing antiviral agents (Attaby et al., 2006).
Heterocyclic Systems and Biological Activities
Another research effort involved synthesizing heterocyclic systems via reactions of 6-Aryl-4-pyrazol-1-yl-pyridazin-3-one, focusing on anticipated biological activities. This underscores the versatility of pyrazol and pyridazin based compounds in medicinal chemistry and their potential for discovering new therapeutic agents (Youssef et al., 2005).
Antibacterial Agents
Research on piperazinyl oxazolidinone derivatives, containing a pyridine or pyridazine ring, demonstrates their effective antibacterial properties against gram-positive pathogens. Such studies highlight the role of structural diversity in enhancing the antibacterial efficacy of synthetic molecules (Tucker et al., 1998).
Antitumor Activity Evaluation
A study focusing on the synthesis and antitumor activity evaluation of N-heterocycles derived from pyrazolyl-substituted 2(3H)-furanone against several carcinoma cell lines showcases the potential of such compounds in cancer therapy. This indicates the importance of heterocyclic compounds in developing novel anticancer drugs (Abou-Elmagd et al., 2016).
Properties
IUPAC Name |
2-(6-pyrazol-1-ylpyridazin-3-yl)oxy-1-[4-(6-pyrrolidin-1-ylpyridazin-4-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N9O2/c31-21(16-32-20-5-4-18(25-26-20)30-9-3-6-23-30)29-12-10-27(11-13-29)17-14-19(24-22-15-17)28-7-1-2-8-28/h3-6,9,14-15H,1-2,7-8,10-13,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYMAGGKHZPQCMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=CC(=C2)N3CCN(CC3)C(=O)COC4=NN=C(C=C4)N5C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N9O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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